Cas no 78827-54-0 (Aziridine,1-(3,3-dimethyl-1-buten-1-yl)-)

Aziridine,1-(3,3-dimethyl-1-buten-1-yl)- structure
78827-54-0 structure
Product name:Aziridine,1-(3,3-dimethyl-1-buten-1-yl)-
CAS No:78827-54-0
MF:C8H15N
MW:125.211402177811
CID:577943
PubChem ID:5976179

Aziridine,1-(3,3-dimethyl-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Aziridine,1-(3,3-dimethyl-1-buten-1-yl)-
    • 1-[(E)-3,3-dimethylbut-1-enyl]aziridine
    • 78827-54-0
    • NSC-339720
    • DTXSID40421593
    • NSC339720
    • Inchi: InChI=1S/C8H15N/c1-8(2,3)4-5-9-6-7-9/h4-5H,6-7H2,1-3H3/b5-4+
    • InChI Key: RWDZGZQUJXHNCD-SNAWJCMRSA-N
    • SMILES: CC(C)(C)C=CN1CC1

Computed Properties

  • Exact Mass: 125.12055
  • Monoisotopic Mass: 125.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 3A^2

Experimental Properties

  • Density: 0.964
  • Boiling Point: 161.8°Cat760mmHg
  • Flash Point: 44.1°C
  • Refractive Index: 1.567
  • PSA: 3.01

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